Cas no 17763-71-2 (Benzoic acid, 4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester)

• Product Name: Benzoic acid, 4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
• CAS No: 17763-71-2
• MF: C₉H₇F₃O₅S
• MW: 284.209092378616
• CID: 1364407
• PubChem ID: 5315090
• Update Time: 2025-04-20

Benzoic acid, 4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
• methyl 4-[(trifluoromethane)sulfonyloxy]benzoate
• SCHEMBL1928327
• 4-Trifluoromethanesulfonyloxy-benzoic acid methyl ester
• 4-(trifluoromethylsulfonyloxy)benzoic acid methyl ester
• ghl.PD_Mitscher_leg0.1327
• DA-09181
• Methyl 4-[[(trifluoromethyl)sulfonyl]oxy]benzoate
• Methyl 4-trifluoromethanesulfonyloxybenzoate
• 17763-71-2
• methyl 4-(((trifluoromethyl)sulfonyl)oxy)benzoate

• Inchi： 1S/C9H7F3O5S/c1-16-8(13)6-2-4-7(5-3-6)17-18(14,15)9(10,11)12/h2-5H,1H3
• InChI Key： SBXYPZOOIIPEJW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 283.99661
• Monoisotopic Mass: 283.99662898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67